4-(3-{[2-(3-methoxyphenyl)-1-pyrrolidinyl]carbonyl}phenyl)-2-methyl-2-butanol

• IUPAC Name: [3-(3-hydroxy-3-methylbutyl)phenyl]-[2-(3-methoxyphenyl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C23H29NO3/c1-23(2,26)13-12-17-7-4-9-19(15-17)22(25)24-14-6-11-21(24)18-8-5-10-20(16-18)27-3/h4-5,7-10,15-16,21,26H,6,11-14H2,1-3H3
• InChI Key: VOPNDUUVIWSIQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC(=CC=C1)C(=O)N2CCCC2C3=CC(=CC=C3)OC)O
• Molecular Formula: C23H29NO3
• Molecular Weight: 367.5 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules involving methoxyphenyl and pyrrolidinyl groups often employs multi-step reactions that provide regiospecificity and functional group tolerance. For example, 1-Bis(methoxy)-4-bis(methylthio)-3-buten-2-one has been used as a three-carbon synthon for efficient synthesis of heterocycles, demonstrating the utility of methoxy and methylthio groups in constructing complex molecular architectures (Mahata et al., 2003).

Molecular Structure Analysis

The determination of molecular structure is critical for understanding the chemical behavior of compounds. X-ray crystallography provides unambiguous determination of molecular geometry. For instance, the molecular structure of compounds related to the query compound has been elucidated using X-ray crystallography, revealing the arrangement of methoxyphenyl and pyrrolidinyl groups and their influence on the overall molecular conformation (George et al., 1998).

Chemical Reactions and Properties

Chemical reactions involving methoxyphenyl and pyrrolidinyl groups are diverse, including cyclocondensation, cycloaromatization, and reactions under specific conditions such as the Simmons-Smith reaction. These reactions enable the synthesis of various heterocyclic compounds and derivatives with potential biological activity (Mahata et al., 2003).

Scientific Research Applications

Synthesis and Characterization

Research has focused on the development and synthesis of compounds with complex structures, including those with pyrrolidinyl carbonyl and methoxyphenyl groups. For example, studies on the synthesis of heterocycles with aldehyde functionality demonstrate the utility of such compounds in creating a variety of five and six-membered heterocycles, potentially indicating a route for synthesizing related compounds with specific functionalities like "4-(3-{[2-(3-methoxyphenyl)-1-pyrrolidinyl]carbonyl}phenyl)-2-methyl-2-butanol" (Mahata et al., 2003).

Electrochemical Applications

The electrochemical behavior of compounds bearing similarity in structural functionalities, such as unsymmetrical dihydropyridines, has been explored, indicating potential applications in electrochemical sensors or organic electronics (David et al., 1995).

Pharmaceutical Research

Compounds with methoxyphenyl and pyrrolidinyl groups have been investigated for their potential in medicinal chemistry. For instance, research into methoxylated pyrrolin-2-ones points to applications in the development of agrochemicals or medicinal compounds, which could hint at the pharmacological relevance of the compound (Ghelfi et al., 2003).

Material Science

Studies on compounds with specific functional groups, such as methoxyphenyl, highlight their utility in the synthesis of materials with unique properties, such as electrochromic devices or photoluminescent materials, suggesting potential applications in creating new materials with tailored optical properties (Usami et al., 2018).